Cas no 2102412-82-6 (Cyclobutaneethanamine, 1-(trifluoromethyl)-)

• Product Name: Cyclobutaneethanamine, 1-(trifluoromethyl)-
• CAS No: 2102412-82-6
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 6054261
• PubChem ID: 129606167
• Update Time: 2025-11-06

Cyclobutaneethanamine, 1-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneethanamine, 1-(trifluoromethyl)-
• 2-(1-(trifluoromethyl)cyclobutyl)ethan-1-amine
• 2102412-82-6
• EN300-1973472
• 2-[1-(Trifluoromethyl)cyclobutyl]ethanamine
• DTXSID001263998
• 2-[1-(trifluoromethyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C7H12F3N/c8-7(9,10)6(4-5-11)2-1-3-6/h1-5,11H2
• InChI Key： XAPDKINLWUOIIP-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)(CCN)CCC1

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 140.7±35.0 °C(Predicted)
• pka: 10.52±0.10(Predicted)

Additional information on Cyclobutaneethanamine, 1-(trifluoromethyl)-

Introduction to Cyclobutaneethanamine, 1-(trifluoromethyl)- (CAS No. 2102412-82-6)

Cyclobutaneethanamine, 1-(trifluoromethyl)- (CAS No. 2102412-82-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and trifluoromethyl group, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The cyclobutane ring is a four-membered cyclic structure that imparts significant strain to the molecule due to the deviation from the ideal bond angles. This strain can influence the reactivity and conformational flexibility of the compound, making it an intriguing subject for synthetic chemists and pharmacologists. The trifluoromethyl group, on the other hand, is known for its electron-withdrawing properties and can significantly affect the physicochemical properties of the molecule, such as its lipophilicity and metabolic stability.

Recent studies have explored the potential of Cyclobutaneethanamine, 1-(trifluoromethyl)- in various biological contexts. One notable area of research is its interaction with specific protein targets. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound shows promising activity as an inhibitor of a key enzyme involved in cancer cell proliferation. The researchers found that the cyclobutane ring and trifluoromethyl group play crucial roles in enhancing the binding affinity and selectivity of the compound towards its target.

In addition to its potential as a therapeutic agent, Cyclobutaneethanamine, 1-(trifluoromethyl)- has also been investigated for its use as a tool compound in chemical biology. Tool compounds are essential for probing biological pathways and validating new drug targets. The unique structural features of this compound make it an excellent candidate for such studies, as it can be easily modified to create a series of analogs with varying properties. This versatility allows researchers to fine-tune the compound's activity and selectivity, providing valuable insights into the underlying biological mechanisms.

The synthesis of Cyclobutaneethanamine, 1-(trifluoromethyl)- has been optimized through various synthetic routes. One common approach involves the cycloaddition of a suitable precursor to form the cyclobutane ring, followed by functionalization with the trifluoromethyl group. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making it more feasible to produce this compound on a larger scale for further research and development.

From a pharmacological perspective, Cyclobutaneethanamine, 1-(trifluoromethyl)- has shown promising results in preclinical studies. Its ability to cross biological membranes and reach intracellular targets makes it a potential candidate for treating diseases that involve intracellular protein interactions. However, further research is needed to fully understand its pharmacokinetic and pharmacodynamic properties, as well as its safety profile in vivo.

In conclusion, Cyclobutaneethanamine, 1-(trifluoromethyl)- (CAS No. 2102412-82-6) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features and promising biological activities make it an exciting area of focus for chemists and biologists alike. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.